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Compound of Interest

Compound Name: Demethylcarolignan E

Cat. No.: B1153482 Get Quote

Demethylcarolignan E: A Lignan with
Therapeutic Potential
A Technical Whitepaper for Researchers and Drug Development Professionals

Core Finding: Demethylcarolignan E is classified as
a lignan, a class of naturally occurring polyphenolic
compounds.
This document provides a comprehensive overview of Demethylcarolignan E, a lignan

isolated from Sambucus williamsii Hance. It details its chemical nature, summarizes key

quantitative data on its biological activities, outlines experimental protocols for its study, and

visualizes associated cellular signaling pathways. This technical guide is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Classification and Structure
Demethylcarolignan E belongs to the lignan class of phenylpropanoid dimers. Lignans are

characterized by the coupling of two C6C3 units. The specific arrangement and linkage of

these units define the subclass of the lignan. While the definitive structural elucidation data for

Demethylcarolignan E, specifically the linkage between its phenylpropanoid units, is not yet

publicly available in detail, its nomenclature as "carolignan" strongly indicates its membership
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in this compound class. Further spectroscopic analysis, including Nuclear Magnetic Resonance

(NMR), is required for a complete structural assignment and to definitively classify its linkage

type (e.g., β-β', α-β', etc.).

Biological Activities and Therapeutic Potential
Lignans isolated from Sambucus williamsii have demonstrated a range of biological activities,

suggesting therapeutic potential for Demethylcarolignan E in similar areas. The primary

activities reported for related carolignans include anti-inflammatory effects and the promotion of

bone formation.

Anti-inflammatory Activity
Several lignans from Sambucus williamsii have shown significant anti-inflammatory properties.

For instance, studies on related compounds have demonstrated the inhibition of nitric oxide

(NO) production in lipopolysaccharide (LPS)-stimulated murine microglia BV-2 cells. This

inhibitory action on a key inflammatory mediator suggests a potential mechanism for

neuroprotection and the management of inflammatory conditions.

Osteogenic Activity
Lignans from Sambucus williamsii have been identified as the primary bioactive components

responsible for the plant's traditional use in treating bone fractures. Research has shown that

these compounds can promote the proliferation of osteoblastic-like UMR106 cells, indicating a

potential role in bone formation and the treatment of osteoporosis.[1]

Table 1: Summary of Quantitative Data for Lignans from Sambucus williamsii
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Compound
Class

Biological
Activity

Assay System
Quantitative
Data
(IC50/EC50)

Reference

Lignans
Anti-

inflammatory

Inhibition of NO

production in

LPS-stimulated

BV-2 cells

IC50 values

ranging from

6.82 µM to 14.70

µM for various

isolated lignans.

[2]

[2]

Lignans Osteogenic

Proliferation of

osteoblastic-like

UMR106 cells

Increased cell

numbers by

25.1% to 31.3%

at concentrations

of 10⁻¹⁰ M to

10⁻⁷ M for

various isolated

lignans.[1]

[1]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

research. Below are summarized protocols for key experiments related to the study of lignans

from Sambucus williamsii.

Isolation and Purification of Lignans
A general workflow for the isolation of lignans from Sambucus williamsii involves the following

steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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